Cas no 122903-68-8 (Fmoc-L-Lys(TeOC)-OH)

• Product Name: Fmoc-L-Lys(TeOC)-OH
• CAS No: 122903-68-8
• MF: C₂₇H₃₆N₂O₆Si
• MW: 512.670048713684
• MDL: MFCD01075098
• CID: 104374
• Update Time: 2025-10-29

Fmoc-L-Lys(TeOC)-OH Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N6-[[2-(trimethylsilyl)ethoxy]carbonyl]-(9CI)
• NA-FMOC-NE-TRIMETHYLSILYLETHOXYCARBONYL-L-LYSINE
• Fmoc-Dap(Boc)-OH
• FMOC-D-DAP(BOC)-OH
• FMOC-D-DAPA(BOC)-OH
• FMOC-D-DPR(BOC)-OH
• Fmoc-Dpr(Boc)-OH
• Fmoc-L-Lys(N-TEOC)-OH
• N2-Fmoc-N3-Boc-D-2,3-diaminopropionic acid
• Na-Fmoc-Ng-boc-(R)-2,3-diaminopropionic acid
• RARECHEM BK PT 0246
• FMOC-LYS(TEOC)-OH
• FMOC-L-LYS(TEOC)-OH
• (9H-Fluoren-9-yl)MethOxy]Carbonyl Lys(Teoc)-OH
• Nα-Fmoc-Nε-trimethylsilylethoxycarbonyl-L-lysine
• FMOC-N-EPSILON-TRIMETHYLSILYLETHOXYCARBONYL-L-LYSINE
• N-ALPHA-FMOC-N-EPSILON-(TRIMETHYLSILYETHOXYCARBONYL)-L-LYSINE
• N-ALPHA-FMOC-N-EPSILON-[2-(TRIMETHYLSILYL)ETHOXYCARBONYL]-L-LYSINE
• N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-N-EPSILON-(2-TRIMETHYLSILYL)ETHOXYCARBONYL-L-LYSINE
• Fmoc-L-Lys(TeOC)-OH

• MDL： MFCD01075098
• Inchi： 1S/C27H36N2O6Si/c1-36(2,3)17-16-34-26(32)28-15-9-8-14-24(25(30)31)29-27(33)35-18-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,23-24H,8-9,14-18H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)/t24-/m0/s1
• InChI Key： OPNHWQULKLODEU-DEOSSOPVSA-N
• SMILES： [Si](C)(C)(C)CCOC(NCCCC[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 16

Experimental Properties

• Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 102-104 ºC
• Solubility: Insuluble (1.2E-4 g/L) (25 ºC),

Additional information on Fmoc-L-Lys(TeOC)-OH

Fmoc-L-Lys(TeOC)-OH (CAS No. 122903-68-8): A Versatile Building Block in Peptide Synthesis

Fmoc-L-Lys(TeOC)-OH (CAS No. 122903-68-8) is a crucial reagent in the field of peptide synthesis, particularly in the preparation of complex peptides and proteins. This compound, also known as Fmoc-L-Lysine (4-methylbenzenesulfonyl ester) hydroxide, is a protected amino acid that plays a significant role in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the amino functionality, while the TeOC (4-methylbenzenesulfonyl) group protects the ε-amino group of lysine. This dual protection strategy allows for precise control over the reactivity and sequence fidelity during peptide assembly.

The Fmoc-L-Lys(TeOC)-OH compound is widely used in the pharmaceutical industry for the synthesis of therapeutic peptides and proteins. Its unique properties make it an ideal choice for synthesizing peptides with high purity and yield. Recent advancements in peptide chemistry have further highlighted the importance of this compound. For instance, a study published in the Journal of Peptide Science demonstrated that Fmoc-L-Lys(TeOC)-OH can be effectively used to synthesize cyclic peptides with enhanced stability and bioavailability. This has significant implications for the development of novel therapeutic agents, particularly in the treatment of chronic diseases such as cancer and diabetes.

The synthesis of Fmoc-L-Lys(TeOC)-OH involves several steps, including the protection of the amino and ε-amino groups of L-lysine. The first step typically involves the reaction of L-lysine with Fmoc-OSu (N-succinimidyl 9-fluorenylmethoxycarbonylate) to form Fmoc-L-Lys-OH. Subsequently, the ε-amino group is protected using TeOSCl (4-methylbenzenesulfonyl chloride) to yield Fmoc-L-Lys(TeOC)-OH. This multi-step process ensures that the final product is highly pure and suitable for use in various synthetic applications.

The stability and solubility of Fmoc-L-Lys(TeOC)-OH are key factors that contribute to its widespread use in peptide synthesis. It is stable under standard laboratory conditions and can be stored for extended periods without significant degradation. Additionally, its solubility in common organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM) makes it easy to handle and incorporate into synthetic protocols. These properties are particularly important in large-scale peptide synthesis, where consistency and reproducibility are critical.

Recent research has also explored the use of Fmoc-L-Lys(TeOC)-OH in combination with other advanced techniques such as click chemistry and bioconjugation. For example, a study published in Bioconjugate Chemistry demonstrated that Fmoc-L-Lys(TeOC)-OH can be used to introduce clickable functionalities into peptides, enabling their conjugation with various biomolecules such as antibodies and nanoparticles. This approach has opened up new avenues for developing targeted drug delivery systems and diagnostic tools.

In addition to its applications in peptide synthesis, Fmoc-L-Lys(TeOC)-OH has also found use in other areas of chemical biology. For instance, it has been employed in the synthesis of peptidomimetics, which are small molecule analogs designed to mimic the structure and function of peptides. Peptidomimetics have gained attention due to their potential to overcome some of the limitations associated with traditional peptides, such as poor stability and low oral bioavailability. A study published in Chemical Communications reported the successful synthesis of a peptidomimetic using Fmoc-L-Lys(TeOC)-OH, which exhibited enhanced potency against a specific protein target.

The versatility of Fmoc-L-Lys(TeOC)-OH extends beyond its use as a building block in peptide synthesis. It has also been utilized in the development of novel materials with unique properties. For example, researchers at a leading materials science institute have used Fmoc-L-Lys(TeOC)-OH to create self-assembling peptides that form nanofibers with high mechanical strength and biocompatibility. These nanofibers have potential applications in tissue engineering and regenerative medicine.

In conclusion, Fmoc-L-Lys(TeOC)-OH (CAS No. 122903-68-8) is a versatile and essential reagent in modern peptide chemistry. Its unique properties make it an invaluable tool for synthesizing complex peptides and proteins with high purity and yield. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in both academic and industrial settings. Whether used in therapeutic peptide development, bioconjugation, or materials science, Fmoc-L-Lys(TeOC)-OH remains a cornerstone reagent that drives innovation and progress in these fields.